![molecular formula C6H8N2O3 B159040 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid CAS No. 139297-51-1](/img/structure/B159040.png)
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid is a chemical compound with the CAS Number: 139297-51-1. It has a molecular weight of 156.14 . The compound is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid. Its Inchi Code is 1S/C6H8N2O3/c1-8-5(11-2)3-4(7-8)6(9)10/h3H,1-2H3,(H,9,10) and the Inchi Key is SXCXVIBZRADHQB-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid are not available, pyrazoles in general can undergo various reactions. For instance, they can be formed through the acceptorless dehydrogenative coupling reactions of 1,3-diols with arylhydrazines .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 193-194°C .Scientific Research Applications
1. Pharmaceutical and Medicinal Chemistry
- Synthesis and Analgesic Activity : A derivative of 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid showed significant anti-inflammatory and analgesic activities in animal models (Menozzi et al., 1994).
2. Organic Chemistry and Synthesis
- Synthesis of Auxin Activities : Utilized in the synthesis of acylamides with auxin activities, although not demonstrating high efficacy (Yue et al., 2010).
- Production of Condensed Pyrazoles : Used in Pd-catalyzed cross-coupling reactions for the production of various condensed pyrazoles (Arbačiauskienė et al., 2011).
3. Biochemistry and Molecular Biology
- Study of Optical Properties : Investigated for its UV-vis absorption and fluorescence characteristics in different solvents (Jiang et al., 2012).
- Cytotoxicity Assessment : Assessed for in vitro cytotoxic activity against cancer cells (Hassan et al., 2014).
4. Agricultural and Environmental Science
- Antifungal Activity : Demonstrated significant antifungal activity against various agricultural pathogens (Liu et al., 2020).
5. Material Science and Engineering
- Structural and Spectral Analysis : Underwent detailed NMR and X-ray diffraction studies to understand its structural properties (Viveka et al., 2016).
- Antibacterial Screening : Some derivatives were found to have good antibacterial properties (Maqbool et al., 2014).
6. Chemical Engineering and Industrial Chemistry
- Investigation in Medicinal Chemistry : Evaluated for its potential in medicinal applications, particularly in binding affinity studies (Tobiishi et al., 2007).
Safety and Hazards
The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that pyrazole derivatives have been found to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biochemical pathways due to their diverse pharmacological effects .
Pharmacokinetics
The compound’s predicted properties include a melting point of 195-200°c and a boiling point of 3307±220 °C .
properties
IUPAC Name |
5-methoxy-1-methylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-8-5(11-2)3-4(7-8)6(9)10/h3H,1-2H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXCXVIBZRADHQB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20566597 |
Source
|
Record name | 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20566597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid | |
CAS RN |
139297-51-1 |
Source
|
Record name | 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20566597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.